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Compound of Interest

Compound Name: Diethyl oxalate-13C2

Cat. No.: B033084 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for Diethyl
oxalate-13C2, a stable isotope-labeled compound crucial for a variety of research applications.

This document details its Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS)

data, outlines experimental protocols for its characterization, and illustrates its utility in

metabolic studies and as a synthetic precursor.

Introduction
Diethyl oxalate-13C2 (CAS No. 150992-84-0) is an isotopically labeled form of diethyl oxalate

where the two carbonyl carbons are replaced with the carbon-13 isotope.[1][2][3] This

enrichment provides a powerful tool for tracing the metabolic fate of the oxalate moiety and for

elucidating reaction mechanisms.[1] With a molecular weight of 148.13 g/mol and an isotopic

purity typically exceeding 99 atom % 13C, it serves as a high-fidelity tracer in complex

biological and chemical systems.[1][2][3] Its primary applications are in metabolic research,

particularly in studies of glyoxylate metabolism, and as a starting material for the synthesis of

other 13C-labeled compounds.[1]

Spectroscopic Data
The characterization of Diethyl oxalate-13C2 relies heavily on NMR and MS to confirm the

incorporation and purity of the 13C isotopes.[1]
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is essential for confirming the successful incorporation of the 13C label at

the carbonyl positions.

¹H NMR Data (Predicted)

The ¹H NMR spectrum of Diethyl oxalate-13C2 is expected to be very similar to that of its

unlabeled counterpart, as the 13C labeling of the carbonyl carbons does not directly involve

protons. The spectrum will show a triplet and a quartet corresponding to the ethyl groups.

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~1.4 Triplet 3H -CH₃

~4.4 Quartet 2H -O-CH₂-

¹³C NMR Data

The ¹³C NMR spectrum is the definitive method for confirming the isotopic labeling. A strong

signal corresponding to the two labeled carbonyl carbons will be observed.

Chemical Shift (δ) ppm Assignment

~162 ¹³C=O

~63 -O-CH₂-

~14 -CH₃

Mass Spectrometry (MS)
Mass spectrometry confirms the isotopic purity and molecular weight of Diethyl oxalate-13C2.

The molecular ion peak will be shifted by +2 mass units compared to the unlabeled compound.

Predicted Mass Spectrum Data
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m/z Relative Intensity Assignment

148 High [M]⁺ (Molecular Ion)

103 Moderate [M - OCH₂CH₃]⁺

75 Moderate [COOCH₂CH₃]⁺

29 High [CH₂CH₃]⁺

Experimental Protocols
Detailed methodologies are critical for obtaining high-quality spectroscopic data.

Synthesis of Diethyl Oxalate-13C2
A common method for the synthesis of Diethyl oxalate-13C2 is the esterification of 13C-

labeled oxalic acid with ethanol.[1]

Materials:

¹³C₂-Oxalic acid

Anhydrous ethanol

Sulfuric acid (catalyst)

Toluene

Procedure:

Combine ¹³C₂-oxalic acid and a molar excess of anhydrous ethanol in a round-bottom flask.

Add a catalytic amount of concentrated sulfuric acid.

Add toluene to aid in the azeotropic removal of water.

Heat the mixture to reflux (typically 60-80°C) and monitor the reaction progress.[1]

Upon completion, neutralize the acid catalyst.
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Remove the solvent and excess ethanol under reduced pressure.

Purify the crude Diethyl oxalate-13C2 by vacuum distillation.[1]

NMR Data Acquisition
Sample Preparation:

Dissolve 10-20 mg of Diethyl oxalate-13C2 in approximately 0.6 mL of a deuterated solvent

(e.g., CDCl₃).

Transfer the solution to a 5 mm NMR tube.

Instrument Parameters (¹H NMR):

Spectrometer: 300-500 MHz

Pulse Sequence: Standard single-pulse

Acquisition Time: 2-3 seconds

Relaxation Delay: 1-2 seconds

Number of Scans: 8-16

Instrument Parameters (¹³C NMR):

Spectrometer: 75-125 MHz

Pulse Sequence: Proton-decoupled single-pulse

Acquisition Time: 1-2 seconds

Relaxation Delay: 2-5 seconds

Number of Scans: 128 or more, depending on concentration

Mass Spectrometry Data Acquisition
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Sample Preparation:

Prepare a dilute solution of Diethyl oxalate-13C2 in a volatile organic solvent (e.g.,

methanol or acetonitrile).

Instrument Parameters (Electron Ionization - EI):

Ionization Mode: Electron Ionization (EI)

Ionization Energy: 70 eV

Mass Analyzer: Quadrupole or Time-of-Flight (TOF)

Scan Range: m/z 20-200

Applications and Workflows
Diethyl oxalate-13C2 is a versatile tool in scientific research, primarily used as a tracer for

metabolic pathways and as a building block in chemical synthesis.

Metabolic Tracing Workflow
The use of Diethyl oxalate-13C2 in metabolic studies allows researchers to follow the path of

the oxalate molecule through various biochemical reactions.

Caption: Workflow for metabolic tracing using Diethyl oxalate-13C2.

Synthetic Application Workflow
Diethyl oxalate-13C2 is also a valuable precursor for the synthesis of other isotopically labeled

molecules, such as labeled biominerals for solid-state NMR studies.[1]

Caption: Synthesis of labeled biominerals from Diethyl oxalate-13C2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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